3-(3-Bromophenyl)-2,2-dimethylpropan-1-amine
Cat. No. B8741415
M. Wt: 242.16 g/mol
InChI Key: LZTVAZIKIZXWMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH2:8][C:9]([C:10]#[N:11])([CH3:12])[CH3:13])[cH:5][cH:6][cH:7]1.[CH2:14]1[O:15][CH2:16][CH2:17][CH2:18]1>>[Br:1][c:2]1[cH:3][c:4]([CH2:8][C:9]([CH2:10][NH2:11])([CH3:12])[CH3:13])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C#N)Cc1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(CN)Cc1cccc(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
